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Compound of Interest

Compound Name: 1-Methoxy-4-propylbenzene

Cat. No.: B087226 Get Quote

An In-depth Technical Guide to the Physical Properties of 4-n-Propylanisole

This technical guide provides a comprehensive overview of the core physical properties of 4-n-

propylanisole (also known as dihydroanethole or 1-methoxy-4-propylbenzene).[1][2] Intended

for researchers, scientists, and professionals in drug development, this document details key

physical constants, standardized experimental protocols for their determination, and visual

workflows to illustrate these methodologies.

Core Physical Properties
4-n-Propylanisole is a colorless to pale yellow liquid recognized for its sweet, herbaceous, and

anise-like aroma.[1][3] It is utilized as a flavoring and fragrance agent and serves as a chemical

intermediate in the synthesis of other organic compounds.[4][5][6]

The key physical and chemical properties of 4-n-propylanisole are summarized in the table

below for easy reference.
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Property Value

Molecular Formula C₁₀H₁₄O

Molecular Weight 150.22 g/mol

CAS Number 104-45-0

Appearance Colorless to pale yellow liquid[1][3]

Odor
Sweet, herbaceous, anise-type with a sassafras

undertone[1][3]

Melting Point
-47.1 °C to 46 °C (Note: Significant variation in

reported values)[3][7][8][9]

Boiling Point 211.5 °C to 215 °C at 760 mmHg[1][3][4][7][9]

Density 0.9247 to 0.941 g/cm³ at 20-25 °C[3][4][7][8]

Refractive Index n20/D 1.502 to 1.506[1][3][5][6][7]

Solubility
Slightly soluble in water; miscible in oils and

soluble in ethanol[1][3][8]

Vapor Pressure 0.266 mmHg at 25 °C[3][7]

Experimental Protocols
The following sections detail the standard methodologies for determining the principal physical

properties of 4-n-propylanisole.

Boiling Point Determination (Capillary Method)
This method is used to determine the temperature at which the vapor pressure of a liquid

equals the external pressure.[10][11]

Methodology:

Sample Preparation: A small quantity (a few milliliters) of 4-n-propylanisole is placed into a

small test tube or a fusion tube.[10][12]
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Capillary Insertion: A capillary tube, sealed at one end, is inverted and placed into the liquid

within the test tube.[12][13]

Apparatus Setup: The test tube assembly is attached to a thermometer, ensuring the sample

is level with the thermometer bulb. This setup is then immersed in a heating bath (e.g.,

paraffin oil in a Thiele tube or an aluminum block heater) to ensure uniform heating.[12][14]

Heating and Observation: The apparatus is heated slowly and gently (approximately 1-2°C

per minute as the boiling point is approached).[15] As the temperature rises, air trapped in

the capillary tube will slowly bubble out.

Boiling Point Identification: The boiling point is the temperature at which a rapid and

continuous stream of bubbles emerges from the open end of the capillary tube.[12][14] This

indicates that the vapor pressure of the liquid has overcome the atmospheric pressure. The

temperature is recorded at this point.
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1. Place 4-n-propylanisole
in fusion tube

2. Insert inverted, sealed
capillary tube

3. Attach to thermometer
and place in heating bath

4. Heat slowly and uniformly

5. Observe for rapid, continuous
stream of bubbles

6. Record temperature

Click to download full resolution via product page

Workflow for Boiling Point Determination

Melting Point Determination
While 4-n-propylanisole is a liquid at room temperature, determining the melting point is crucial

for purity assessment of substances that are solid at standard conditions. The reported melting

point has a wide and conflicting range, suggesting it may be solid well below room

temperature.[8] The Thiele tube or a melting point apparatus is commonly used.[15]

Methodology:

Sample Preparation: A small amount of solidified 4-n-propylanisole is finely powdered. This

powder is then packed tightly into a capillary tube sealed at one end.[16]
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Apparatus Setup: The capillary tube is attached to a thermometer and placed in a heating

medium, such as a Mel-Temp apparatus or an oil bath in a Thiele tube.[17]

Heating: The sample is heated slowly and steadily, especially as the temperature

approaches the expected melting point.[15]

Observation: The melting range is recorded from the temperature at which the first drop of

liquid appears (T1) to the temperature at which the entire solid has turned into a clear liquid

(T2).[16][18] A pure substance typically has a sharp melting range of 0.5-1.0°C.[15]

1. Pack powdered solid
4-n-propylanisole in capillary tube

2. Place in melting
point apparatus with thermometer

3. Heat bath slowly
(1-2°C / min near MP)

4. Record T1: first
liquid appears

Observe

5. Record T2: all solid
 has melted

Observe

Result: Melting Range (T1-T2)
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Workflow for Melting Point Determination

Density Measurement
Density is determined by measuring the mass of a known volume of the liquid.[19]
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Methodology:

Weigh Empty Cylinder: The mass of a clean, dry measuring cylinder or pycnometer (density

bottle) is accurately measured using an electronic balance.[19][20]

Measure Volume: A specific volume of 4-n-propylanisole (e.g., 10 mL) is carefully added to

the measuring cylinder. The volume is read from the bottom of the meniscus at eye level to

avoid parallax error.[19]

Weigh Filled Cylinder: The measuring cylinder containing the liquid is reweighed to get the

combined mass.[21]

Calculation: The mass of the liquid is found by subtracting the mass of the empty cylinder

from the combined mass. The density is then calculated using the formula: Density (ρ) =

Mass (m) / Volume (V).[19] For higher accuracy, repeat the measurement multiple times and

average the results.[19]

1. Measure mass of empty,
dry measuring cylinder (m1)

2. Add a precise volume of
4-n-propylanisole (V)

3. Measure combined mass
of cylinder and liquid (m2)

4. Calculate mass of liquid
(m = m2 - m1)

5. Calculate Density
(ρ = m / V)
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Workflow for Density Measurement

Refractive Index Measurement
The refractive index is a fundamental physical property that can be measured with high

precision using a refractometer, such as the Abbe refractometer.[22]

Methodology:

Calibration: The refractometer is first calibrated. This is typically done using distilled water,

for which the refractive index is well-known at a specific temperature.[22][23]

Sample Application: A few drops of 4-n-propylanisole are placed on the clean, dry surface of

the measuring prism of the refractometer.[24]

Measurement: The prism is closed, and light from a monochromatic source is passed

through the sample. The user looks through the eyepiece and adjusts the controls until the

boundary line between the light and dark regions is sharp and centered on the crosshairs.

[22][24]

Reading: The refractive index value is then read directly from the instrument's scale. The

temperature should be controlled and recorded, as refractive index is temperature-

dependent.[22]
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1. Calibrate refractometer
with distilled water

2. Place 2-3 drops of
4-n-propylanisole on prism

3. Close prism and
allow light to pass through

4. Adjust optics to focus
boundary line on crosshairs

5. Read refractive index
from the scale
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Workflow for Refractive Index Measurement

Solubility Determination
A qualitative and semi-quantitative assessment of solubility is performed to understand the

compound's behavior in various solvents.

Methodology:

Solvent Selection: A range of solvents is used, typically starting with water and followed by

organic solvents like ethanol, as well as acidic and basic solutions if relevant.[25]

Procedure: A small, measured amount of 4-n-propylanisole (e.g., 0.05 mL or 25 mg) is

placed in a test tube.[25]
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Titration and Observation: The solvent is added in small, incremental portions (e.g., 0.25 mL

at a time). After each addition, the test tube is vigorously shaken.[25]

Classification: The solubility is observed and classified. A common threshold for solubility is

dissolving approximately 30 mg of solute in 1 mL of solvent. The compound is classified as

soluble, slightly soluble, or insoluble based on how much solute dissolves in a given volume

of solvent.[26] For 4-n-propylanisole, it is expected to be slightly soluble in water and fully

miscible with ethanol and oils.[3][8]

1. Place known amount of
4-n-propylanisole in test tube

2. Add solvent (e.g., water)
in small, measured increments

3. Shake vigorously after
each addition

4. Observe dissolution of the solute

5. Classify as soluble, slightly
soluble, or insoluble
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Workflow for Solubility Determination

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 9 / 11 Tech Support

https://uomustansiriyah.edu.iq/media/lectures/4/4_2017_09_27!11_59_03_AM.pdf
https://www.alloprof.qc.ca/en/students/vl/sciences/measuring-solubility-s1498
https://www.echemi.com/products/pid_Seven1656-4-n-propylanisole.html
https://www.solubilityofthings.com/1-methoxy-4-propyl-benzene
https://www.benchchem.com/product/b087226?utm_src=pdf-body-img
https://www.benchchem.com/product/b087226?utm_src=pdf-custom-synthesis
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b087226?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


References

1. 4-Propylanisole | C10H14O | CID 7702 - PubChem [pubchem.ncbi.nlm.nih.gov]

2. Benzene, 1-methoxy-4-propyl- (CAS 104-45-0) - Chemical & Physical Properties by
Cheméo [chemeo.com]

3. echemi.com [echemi.com]

4. 4-N-PROPYLANISOLE | 104-45-0 [chemicalbook.com]

5. chemimpex.com [chemimpex.com]

6. chemimpex.com [chemimpex.com]

7. guidechem.com [guidechem.com]

8. solubilityofthings.com [solubilityofthings.com]

9. CAS Common Chemistry [commonchemistry.cas.org]

10. Determination of Boiling Point of Organic Compounds - GeeksforGeeks
[geeksforgeeks.org]

11. cdn.juniata.edu [cdn.juniata.edu]

12. Boiling Point Determination of Organic Compounds: Chemistry Guide [vedantu.com]

13. byjus.com [byjus.com]

14. uomustansiriyah.edu.iq [uomustansiriyah.edu.iq]

15. Melting Point Determination of Organic Compounds: Chemistry Guide [vedantu.com]

16. byjus.com [byjus.com]

17. pennwest.edu [pennwest.edu]

18. scribd.com [scribd.com]

19. Experiments to determine density of liquid apparatus method calculation density bottle
burette measuring cylinder balance IGCSE/GCSE Physics revision notes [docbrown.info]

20. wjec.co.uk [wjec.co.uk]

21. chem.libretexts.org [chem.libretexts.org]

22. Abbe's Refractometer (Procedure) : Modern Physics Virtual Lab : Physical Sciences :
Amrita Vishwa Vidyapeetham Virtual Lab [vlab.amrita.edu]

23. scribd.com [scribd.com]

24. davjalandhar.com [davjalandhar.com]

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 10 / 11 Tech Support

https://pubchem.ncbi.nlm.nih.gov/compound/7702
https://www.chemeo.com/cid/76-143-9/Benzene-1-methoxy-4-propyl
https://www.chemeo.com/cid/76-143-9/Benzene-1-methoxy-4-propyl
https://www.echemi.com/products/pid_Seven1656-4-n-propylanisole.html
https://www.chemicalbook.com/ChemicalProductProperty_EN_CB4697422.htm
https://www.chemimpex.com/fr/products/34093
https://www.chemimpex.com/products/34093
https://www.guidechem.com/dictionary/en/104-45-0.html
https://www.solubilityofthings.com/1-methoxy-4-propyl-benzene
https://commonchemistry.cas.org/detail?cas_rn=104-45-0
https://www.geeksforgeeks.org/chemistry/determination-of-boiling-point-of-organic-compounds/
https://www.geeksforgeeks.org/chemistry/determination-of-boiling-point-of-organic-compounds/
https://cdn.juniata.edu/documents/departments/sim/_Labs-and-Equipment/Chemistry/Physical-Properties/Procedural-Labs/Determination%20of%20Boiling%20Points.doc
https://www.vedantu.com/chemistry/determination-of-boiling-point-of-an-organic-compound
https://byjus.com/chemistry/determination-of-boiling-point-of-an-organic-compound-experiment/
https://uomustansiriyah.edu.iq/media/lectures/6/6_2021_07_16!08_18_40_PM.pdf
https://www.vedantu.com/chemistry/determination-of-melting-point-of-an-organic-compound
https://byjus.com/chemistry/determination-of-melting-point-of-an-organic-compound/
https://www.pennwest.edu/_resources/docs/community/science-in-motion/determination-melting-point.pdf
https://www.scribd.com/document/795120840/Experiment-01-Determination-of-Melting-Point-of-an-Organic-Compound
https://www.docbrown.info/ephysics/heat5-4.htm
https://www.docbrown.info/ephysics/heat5-4.htm
https://www.wjec.co.uk/media/qhtfc5tj/determination-of-the-density-of-liquids-and-solids-regular-and-irregular.pdf
https://chem.libretexts.org/Ancillary_Materials/Laboratory_Experiments/Wet_Lab_Experiments/General_Chemistry_Labs/Online_Chemistry_Lab_Manual/Chem_10_Experiments/02%3A_The_Density_of_Liquids_and_Solids_(Experiment)
https://vlab.amrita.edu/?sub=1&brch=195&sim=545&cnt=2
https://vlab.amrita.edu/?sub=1&brch=195&sim=545&cnt=2
https://www.scribd.com/document/366475787/Measurement-of-Refractive-Index
https://davjalandhar.com/dbt/chemistry/SOP%20LabManuals/B.Sc.%20BT%20SEM%20IV.pdf
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b087226?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


25. uomustansiriyah.edu.iq [uomustansiriyah.edu.iq]

26. Measuring Solubility | Secondaire | Alloprof [alloprof.qc.ca]

To cite this document: BenchChem. [Physical properties of 4-n-Propylanisole]. BenchChem,
[2025]. [Online PDF]. Available at: [https://www.benchchem.com/product/b087226#physical-
properties-of-4-n-propylanisole]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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